Cas no 50537-08-1 (Ethyl 2-(3-chloro-4-nitrophenyl)propanoate)

Ethyl 2-(3-chloro-4-nitrophenyl)propanoate structure
50537-08-1 structure
Product Name:Ethyl 2-(3-chloro-4-nitrophenyl)propanoate
CAS No:50537-08-1
MF:C11H12ClNO4
MW:257.670282363892
CID:933905
PubChem ID:13213767
Update Time:2025-04-19

Ethyl 2-(3-chloro-4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-(3-CHLORO-4-NITROPHENYL)PROPIONATE
    • ethyl 2-(3-chloro-4-nitrophenyl)propanoate
    • 2-(3-CHLORO-4-NITRO-PHENYL)-PROPIONIC ACID ETHYL ESTER
    • ethyl 2-(3-chloro-4-nitrobenzene)propionate
    • DB-312567
    • ethyl2-(3-chloro-4-nitrophenyl)propanoate
    • ZQYLPVMDRALBFI-UHFFFAOYSA-N
    • MFCD11053616
    • AKOS027382630
    • DTXSID90528566
    • SCHEMBL3801755
    • 50537-08-1
    • Ethyl 2-(3-chloro-4-nitrophenyl)propanoate
    • Inchi： 1S/C11H12ClNO4/c1-3-17-11(14)7(2)8-4-5-10(13(15)16)9(12)6-8/h4-7H,3H2,1-2H3
    • InChI Key： ZQYLPVMDRALBFI-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(C(=O)OCC)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.04500
  • Monoisotopic Mass: 257.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 72.12000
  • LogP: 3.43800

Ethyl 2-(3-chloro-4-nitrophenyl)propanoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2-(3-chloro-4-nitrophenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Ethyl 2-(3-chloro-4-nitrophenyl)propanoate
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